Cas no 5931-51-1 (Tridecane, 1-(methylsulfinyl)-)
5931-51-1 structure
Product Name:Tridecane, 1-(methylsulfinyl)-
CAS No:5931-51-1
MF:C14H30OS
MW:246.45240354538
CID:339126
PubChem ID:11322578
Update Time:2025-04-19
Tridecane, 1-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Tridecane, 1-(methylsulfinyl)-
- 1-methylsulfinyltridecane
- SCHEMBL7864589
- 5931-51-1
- DTXSID70462353
-
- Inchi: 1S/C14H30OS/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(2)15/h3-14H2,1-2H3
- InChI Key: OJAUIBMFJFLOOJ-UHFFFAOYSA-N
- SMILES: S(C)(CCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 246.2019
- Monoisotopic Mass: 246.20173675g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 17.07
Tridecane, 1-(methylsulfinyl)- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5931-51-1 (Tridecane, 1-(methylsulfinyl)-) Related Products
- 2168-93-6(Di-N-Butyl Sulfoxide)
- 2168-95-8(Decane,1-(decylsulfinyl)-)
- 1986-89-6(Di-N-octyl Sulfoxide)
- 4988-34-5(2H-Thiopyran,tetrahydro-, 1-oxide)
- 3079-30-9(Dodecyl methyl sulfoxide)
- 1600-44-8(1λ?-thiolan-1-one)
- 2168-96-9(Didodecyl Sulfoxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk